Cas no 2137771-34-5 (2-Pentanone, 3-[(3,4-dimethylphenyl)thio]-)

• Product Name: 2-Pentanone, 3-[(3,4-dimethylphenyl)thio]-
• CAS No: 2137771-34-5
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 5257947
• Update Time: 2025-07-01

2-Pentanone, 3-[(3,4-dimethylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 3-[(3,4-dimethylphenyl)thio]-

• Inchi： 1S/C13H18OS/c1-5-13(11(4)14)15-12-7-6-9(2)10(3)8-12/h6-8,13H,5H2,1-4H3
• InChI Key： LILZIJGVELIQFB-UHFFFAOYSA-N
• SMILES： CC(=O)C(SC1=CC=C(C)C(C)=C1)CC

Additional information on 2-Pentanone, 3-[(3,4-dimethylphenyl)thio]-

Introduction to 2-Pentanone, 3-[(3,4-dimethylphenyl)thio] and Its CAS No. 2137771-34-5

2-Pentanone, 3-[(3,4-dimethylphenyl)thio] (CAS No. 2137771-34-5) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of thioethers, characterized by the presence of a sulfur atom bonded to an aromatic ring and an aliphatic ketone moiety. The specific arrangement of the 3,4-dimethylphenyl group and the pentanone backbone imparts distinct chemical reactivity and functional versatility, making it a valuable intermediate in synthetic chemistry.

The CAS No. 2137771-34-5 provides a unique identifier for this compound, ensuring precise classification and differentiation in databases and scientific literature. This standardized numbering system is crucial for researchers involved in drug discovery, material science, and industrial applications, as it facilitates accurate referencing and collaboration across global scientific communities.

In recent years, the demand for novel heterocyclic compounds has surged due to their broad spectrum of biological activities. The structural motif of 2-Pentanone, 3-[(3,4-dimethylphenyl)thio] aligns well with this trend, as it combines an aromatic system with a ketone group, which are both known to interact favorably with biological targets. Specifically, the 3,4-dimethylphenyl ring enhances lipophilicity and electronic properties, while the thioether linkage introduces potential sites for further functionalization.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. Researchers have been exploring thioether derivatives as scaffolds for developing new therapeutic agents due to their ability to modulate enzyme activity and receptor binding. For instance, studies have shown that structurally related compounds can exhibit anti-inflammatory, antimicrobial, and even anticancer properties by interacting with specific proteins or nucleic acids. The presence of the pentanone group in 2-Pentanone, 3-[(3,4-dimethylphenyl)thio] may contribute to its ability to penetrate biological membranes, thereby increasing bioavailability—a critical factor in drug design.

The synthesis of 2-Pentanone, 3-[(3,4-dimethylphenyl)thio] involves multi-step organic transformations that highlight the compound's synthetic utility. Typically, it is prepared through the reaction of 3-bromopropyl phenyl sulfide with pentan-2-one or through cross-coupling reactions involving aryl halides and organometallic reagents. These synthetic pathways not only demonstrate the versatility of the starting materials but also open avenues for modifying the core structure to explore new derivatives with enhanced properties.

Recent advancements in computational chemistry have further accelerated the study of such compounds. Molecular modeling techniques allow researchers to predict the binding affinity of 2-Pentanone, 3-[(3,4-dimethylphenyl)thio] to target proteins with high accuracy. This approach has been instrumental in identifying lead compounds for drug development before costly experimental trials. Moreover, machine learning algorithms are being employed to screen large libraries of similar compounds virtualized from databases like PubChem or ChemSpider (e.g., searching for "thioether ketones" or "dimethylphenyl derivatives"), significantly reducing the time required for hit identification.

The industrial relevance of this compound cannot be overstated. Beyond pharmaceutical applications, it finds utility in agrochemicals as a precursor for synthesizing pesticides and herbicides that leverage similar structural features for biological activity. Additionally, its role as an intermediate in fine chemical synthesis underscores its importance in producing high-value specialty chemicals used in fragrances, dyes, and polymers.

In terms of regulatory considerations,2-Pentanone, 3-[(3,4-dimethylphenyl)thio] (CAS No. 2137771-34-5) does not fall under any restricted categories such as hazardous materials or controlled substances. However， proper handling protocols must be followed during synthesis and handling due to standard organic laboratory practices involving flammable solvents or reactive intermediates.

The future research directions for this compound are promising. Investigators are currently exploring its potential as a ligand in coordination chemistry due to its ability to chelate metal ions through both sulfur and oxygen donor atoms present on its structure (if modified appropriately). Such metal complexes could find applications in catalysis or as imaging agents in medical diagnostics.

Another emerging area is its use as a building block for materials science applications where thioether-functionalized molecules contribute to creating polymers with tailored mechanical properties or electronic conductivity characteristics needed for advanced technologies like flexible electronics or photovoltaic cells.

In conclusion,2-Pentanone, 3-[(3,4-dimethylphenyl)thio] (CAS No.: 2137771-34-5) represents a fascinating compound at the intersection of organic synthesis, medicinal chemistry,and material science Its unique structural features offer numerous opportunities for innovation across multiple industries while adhering strictlyto scientific rigorand regulatory compliance ensuring safeand effective utilizationof this remarkable chemical entity。